
Measuring caspase-1 activity after treatment
with MC-Val-Cit-PAB-VX765

Author: BenchChem Technical Support Team. Date: November 2025

Compound of Interest

Compound Name: MC-Val-Cit-PAB-VX765

Cat. No.: B1574371 Get Quote

Application Note & Protocol
Topic: Measuring Caspase-1 Activity after Treatment with the Prodrug MC-Val-Cit-PAB-VX765

Audience: Researchers, scientists, and drug development professionals.

Application Notes
Introduction to Caspase-1 and the Inflammasome
Caspase-1, also known as Interleukin-1 Converting Enzyme (ICE), is a critical cysteine

protease that plays a central role in the innate immune response.[1][2] Its activity is tightly

regulated by large, multi-protein complexes called inflammasomes.[1][3] Upon activation by

various pathogenic or endogenous danger signals (PAMPs and DAMPs), inflammasomes

assemble and promote the cleavage of pro-caspase-1 into its active p20 and p10 subunits.[2]

Active caspase-1 has two primary functions: it proteolytically matures the pro-inflammatory

cytokines pro-interleukin-1β (pro-IL-1β) and pro-interleukin-18 (pro-IL-18) into their active,

secreted forms, and it cleaves Gasdermin D to induce a pro-inflammatory form of cell death

known as pyroptosis.[1][4] Given its role as a key driver of inflammation, caspase-1 is a

significant therapeutic target for a range of inflammatory and autoimmune diseases.[4][5]

Principle of the MC-Val-Cit-PAB-VX765 Prodrug
VX765 (Belnacasan) is a potent, selective inhibitor of caspase-1.[5][6] It is a prodrug that is

converted in vivo to its active form, VRT-043198, which covalently modifies a catalytic cysteine
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residue in the caspase-1 active site.[1] The compound MC-Val-Cit-PAB-VX765 is a

sophisticated prodrug delivery system designed for targeted intracellular release of the active

inhibitor.

Val-Cit Linker: The valine-citrulline dipeptide is specifically designed to be cleaved by

Cathepsin B, a lysosomal protease.[7][8] This ensures that the drug remains largely inactive

in systemic circulation.

PAB Spacer: The p-aminobenzyl carbamate (PABC) moiety is a self-immolative spacer.

Once Cathepsin B cleaves the Val-Cit peptide bond, the PAB linker spontaneously degrades,

releasing the active VX765 molecule.

Targeted Activation: This mechanism allows for the targeted delivery of VX765 inside cells.

Following internalization (e.g., via receptor-mediated endocytosis if conjugated to a targeting

ligand), the compound is trafficked to the lysosome, where Cathepsin B-mediated cleavage

and subsequent PAB self-immolation release the active inhibitor into the cytoplasm where it

can engage with caspase-1.

Principle of the Caspase-1 Activity Assay
The activity of caspase-1 is measured using a fluorogenic substrate, typically Ac-YVAD-AMC

(N-Acetyl-L-tyrosyl-L-valyl-L-alanyl-L-aspartyl-7-amino-4-methylcoumarin).[9][10][11] The

peptide sequence YVAD is a preferred recognition motif for caspase-1.[12] In its intact form, the

AMC fluorophore is quenched and non-fluorescent. Upon cleavage by active caspase-1 in a

cell lysate, the free AMC is released and emits a bright fluorescent signal when excited at

~350-380 nm, with an emission maximum at ~440-460 nm. The rate of fluorescent signal

generation is directly proportional to the enzymatic activity of caspase-1 in the sample.

Diagrams and Visualizations
Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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